5-Chloro-N-[2,6-di(propan-2-yl)phenyl]-2-hydroxybenzamide

Specification

• CAS No.: 634185-89-0
• Molecular Formula: C19H22ClNO2
• Molecular Weight: 331.8 g/mol
• IUPAC Name: 5-chloro-N-[2,6-di(propan-2-yl)phenyl]-2-hydroxybenzamide
• Standard InChI: InChI=1S/C19H22ClNO2/c1-11(2)14-6-5-7-15(12(3)4)18(14)21-19(23)16-10-13(20)8-9-17(16)22/h5-12,22H,1-4H3,(H,21,23)
• Standard InChI Key: OMUYXMWRONLXRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)NC(=O)C2=C(C=CC(=C2)Cl)O

Introduction

Structural Characteristics

Table 1: Key Structural Identifiers

Property	Value
CAS Number	634185-89-0 (primary), 133550-84-2
Molecular Formula	$\text{C}_{19}\text{H}_{22}\text{ClNO}_2$
Molecular Weight	331.84 g/mol
IUPAC Name	5-chloro-N-[2,6-di(propan-2-yl)phenyl]-2-hydroxybenzamide

Synthesis and Optimization

Reaction Pathways

The synthesis of 5-Chloro-N-[2,6-di(propan-2-yl)phenyl]-2-hydroxybenzamide typically involves a multi-step sequence starting with 5-chloro-2-hydroxybenzoic acid and 2,6-diisopropylaniline. A coupling agent such as $N,N'$-dicyclohexylcarbodiimide (DCC) facilitates amide bond formation under inert conditions. Polar aprotic solvents like dimethylformamide (DMF) enhance reaction efficiency by stabilizing intermediates through solvation.

Critical steps include:

• Activation of the carboxylic acid: The hydroxyl group of 5-chloro-2-hydroxybenzoic acid is protected, often via silylation, to prevent undesired side reactions.

• Amide coupling: The activated acid reacts with 2,6-diisopropylaniline in the presence of DCC, yielding the crude product.

• Deprotection and purification: Acidic or basic workup removes protecting groups, followed by column chromatography to isolate the pure compound.

Table 2: Representative Synthetic Conditions

Parameter	Details
Solvent	Dimethylformamide (DMF)
Coupling Agent	$N,N'$-dicyclohexylcarbodiimide
Temperature	0–25°C (ambient)
Yield	60–75% after purification

Physicochemical Properties

Solubility and Stability

The compound’s solubility profile is influenced by its polar functional groups and hydrophobic isopropyl substituents. It exhibits limited solubility in water but dissolves readily in organic solvents such as dichloromethane, ethyl acetate, and DMF. The hydroxyl and amide groups enable hydrogen bonding, while the chlorine atom contributes to dipole-dipole interactions. Thermal stability analyses (e.g., thermogravimetric analysis) would likely show decomposition above 200°C, consistent with aromatic amides.

Reactivity and Functionalization

Electrophilic Substitution

The electron-rich aromatic ring (due to the hydroxyl group) is susceptible to electrophilic attack at the 4-position, though steric hindrance from the isopropyl groups may limit reactivity. Nitration or sulfonation reactions would require harsh conditions, potentially leading to decomposition.

Biological Activity and Applications

Antimicrobial Properties

Chlorinated benzamides often exhibit antimicrobial effects. Preliminary studies on analogous compounds suggest moderate activity against Gram-positive bacteria, possibly through interference with cell wall synthesis.